Cas no 1187165-32-7 (2-Chloro-5-(2,4-dimethylbenzoyl)pyridine)

2-Chloro-5-(2,4-dimethylbenzoyl)pyridine structure
1187165-32-7 structure
Product Name:2-Chloro-5-(2,4-dimethylbenzoyl)pyridine
CAS No:1187165-32-7
MF:C14H12ClNO
MW:245.704182624817
MDL:MFCD13153386
CID:4561860
PubChem ID:49762736
Update Time:2024-11-04

2-Chloro-5-(2,4-dimethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-(2,4-dimethylbenzoyl)pyridine
    • (6-chloropyridin-3-yl)-(2,4-dimethylphenyl)methanone
    • (6-Chloropyridin-3-yl)(2,4-dimethylphenyl)methanone
    • W18107
    • 1187165-32-7
    • MFCD13153386
    • AKOS016019705
    • CS-0061226
    • AS-64748
    • MDL: MFCD13153386
    • Inchi: 1S/C14H12ClNO/c1-9-3-5-12(10(2)7-9)14(17)11-4-6-13(15)16-8-11/h3-8H,1-2H3
    • InChI Key: QLRIWCYUHWIXET-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(C1C=CC(C)=CC=1C)=O

Computed Properties

  • Exact Mass: 245.0607417g/mol
  • Monoisotopic Mass: 245.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30

2-Chloro-5-(2,4-dimethylbenzoyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB363637-1 g
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; .
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2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; .
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abcr
AB363637-1g
2-Chloro-5-(2,4-dimethylbenzoyl)pyridine, 97%; .
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abcr
AB363637-2g
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